Cas no 2384526-83-2 (4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide)

• Product Name: 4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide
• CAS No: 2384526-83-2
• MF: C₇H₇ClFNO₃S
• MW: 239.651783227921
• CID: 6300921
• PubChem ID: 165893138
• Update Time: 2025-06-13

4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2384526-83-2
• EN300-27734479
• 4-chloro-2-fluoro-5-methoxybenzene-1-sulfonamide
• 4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide

• Inchi： 1S/C7H7ClFNO3S/c1-13-6-3-7(14(10,11)12)5(9)2-4(6)8/h2-3H,1H3,(H2,10,11,12)
• InChI Key： UGUHTQZFXXXSIA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC)S(N)(=O)=O)F

Computed Properties

• Exact Mass: 238.9819201g/mol
• Monoisotopic Mass: 238.9819201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide

Comprehensive Overview of 4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide (CAS No. 2384526-83-2)

4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide (CAS No. 2384526-83-2) is a specialized sulfonamide derivative with a unique molecular structure that combines halogenated and methoxy functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its CAS number 2384526-83-2 serves as a critical identifier for researchers seeking high-purity reagents for drug discovery or material science applications.

The structural features of 4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide include a chloro-fluoro substitution pattern and a methoxy group at the 5-position, which contribute to its electronic properties and reactivity. These characteristics make it a valuable building block for designing small-molecule inhibitors or enzyme modulators, particularly in the development of kinase-targeted therapies—a hot topic in oncology research. Recent studies highlight the growing demand for halogenated sulfonamides in cancer drug discovery, aligning with trends in personalized medicine.

From a synthetic chemistry perspective, CAS 2384526-83-2 exemplifies the strategic use of directed ortho-metalation techniques for introducing multiple substituents on aromatic rings. Its sulfonamide moiety offers hydrogen-bonding capabilities, a feature frequently exploited in fragment-based drug design (FBDD). Researchers investigating AI-assisted molecular docking often prioritize such compounds due to their balanced lipophilicity and polar surface area—key parameters in ADMET prediction models.

The compound’s stability under physiological conditions has spurred interest in its potential as a probe molecule for studying membrane transport proteins. With the rise of precision agriculture, derivatives of 4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide are being explored as templates for herbicide safeners, addressing the global need for eco-friendly crop protection solutions. This dual applicability in human health and agriculture underscores its versatility.

Analytical characterization of 2384526-83-2 typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on verifying the regioselectivity of halogen placement. The compound’s chromatographic purity (>98%) makes it suitable for high-throughput screening platforms, a requirement emphasized in recent FDA guidance on early-phase drug development. Its meta-substituted methoxy group also provides a handle for further click chemistry modifications.

Environmental considerations surrounding halogenated compounds have led to innovations in green chemistry approaches for synthesizing 4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide. Catalytic methods using Pd-coupling or photoredox systems are gaining traction, reflecting the pharmaceutical industry’s shift toward sustainable synthesis. These advancements address frequent queries about benign-by-design strategies in modern organic chemistry.

In material science, the crystalline properties of CAS 2384526-83-2 have been studied for potential applications in organic electronics. Its electron-withdrawing sulfonamide group influences charge transport characteristics, relevant to OLED development—a field experiencing exponential growth due to foldable display technologies. Such interdisciplinary applications demonstrate how this molecule bridges chemical biology and advanced materials research.

Regulatory perspectives on sulfonamide-containing compounds emphasize rigorous impurity profiling, especially for genotoxic species. The QbD (Quality by Design) framework guides process optimization for 2384526-83-2, ensuring compliance with ICH guidelines. This aligns with industry demands for CMC documentation that accelerates regulatory submissions—a frequent pain point in preclinical development.

Emerging computational chemistry tools now enable virtual screening of 4-Chloro-2-fluoro-5-methoxybenzene-1-sulfonamide derivatives against undruggable targets like KRAS mutants. The compound’s scaffold diversity supports structure-activity relationship (SAR) studies, particularly for protein-protein interaction inhibitors. These applications resonate with current searches for next-generation therapeutics beyond traditional small molecules.

Supply chain aspects reveal that CAS 2384526-83-2 is typically available as a GMP-grade material with strict cold chain requirements. Its storage stability data (often at -20°C under argon atmosphere) reflects best practices for sulfonamide preservation, a detail crucial for contract research organizations (CROs) managing multi-site studies. This operational intelligence directly addresses logistical questions from pharmaceutical procurement specialists.